Cas no 85118-00-9 (2,6-Difluorobenzyl bromide)

2,6-Difluorobenzyl bromide structure
2,6-Difluorobenzyl bromide structure
2,6-Difluorobenzyl bromide
85118-00-9
C7H5BrF2
207.015408277512
MFCD00000329
60835
581435

2,6-Difluorobenzyl bromide Properties

Names and Identifiers

    • 2-(Bromomethyl)-1,3-difluorobenzene
    • 2,6-Difluorobenzyl bromide
    • α-Bromo-2,6-difluorotoluene
    • 2,6-Difluorobenzylbromide
    • alpha-Bromo-2,6-difluorotoluene
    • Benzene, 2-(bromomethyl)-1,3-difluoro-
    • LSXJPJGBWSZHTM-UHFFFAOYSA-N
    • 2-bromomethyl-1,3-difluoro-benzene
    • PubChem4915
    • 2,6-diflourobenzyl bromide
    • CHEMWISH IC07526
    • 2,6-Difluoro-benzyl bromide
    • 2,6-difluoro-a-bromo-toluene
    • 2,6-difluoro-alpha-bromotoluene
    • LSXJPJGB
    • 2-(Bromomethyl)-1,3-difluorobenzene (ACI)
    • 1-Bromomethyl-2,6-difluorobenzene
    • 2,6-Difluoro-α-bromotoluene
    • SCHEMBL121801
    • CS-W015290
    • 2-Bromomethyl-1,3-difluorobenzene
    • EN300-157269
    • NS00065099
    • MFCD00000329
    • AS-12849
    • LSXJPJGBWSZHTM-UHFFFAOYSA-
    • EINECS 285-652-6
    • 2-(Bromomethyl)-1,3-difluorobenzene #
    • .alpha.-Bromo-2,6-difluorotoluene
    • J-507476
    • DTXSID10234238
    • InChI=1/C7H5BrF2/c8-4-5-6(9)2-1-3-7(5)10/h1-3H,4H2
    • D2576
    • AC-9735
    • 85118-00-9
    • 2,6-difluoro-alpha-bromo-toluene
    • alpha-bromo-2,6-di-fluorotoluene
    • FNK4D2QCW3
    • DB-013578
    • Q27452737
    • 2,6-Difluorobenzyl bromide, 97%
    • AKOS005259827
    • DB-024263
    • UNII-FNK4D2QCW3
    • +Expand
    • MFCD00000329
    • LSXJPJGBWSZHTM-UHFFFAOYSA-N
    • 1S/C7H5BrF2/c8-4-5-6(9)2-1-3-7(5)10/h1-3H,4H2
    • FC1C(CBr)=C(F)C=CC=1
    • 2083943

Computed Properties

  • 205.95400
  • 0
  • 2
  • 1
  • 205.954269
  • 10
  • 97.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.6
  • nothing
  • 0
  • 0

Experimental Properties

  • 2.85970
  • 0.00000
  • 1.5256 (estimate)
  • 184.9ºC at 760 mmHg
  • 51.0 to 54.0 deg-C
  • Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Colorless crystal
  • Not determined
  • Lachrymatory
  • 1.6

2,6-Difluorobenzyl bromide Security Information

  • GHS05 GHS05
  • 3
  • 8
  • S26-S36/37/39-S45-S25
  • III
  • R34
  • C C
  • UN 3261 8/PG 2
  • H314
  • P280,P305+P351+P338,P310
  • dangerous
  • Store at room temperature
  • II
  • 34
  • Danger
  • 8
  • 10-19-21

2,6-Difluorobenzyl bromide Customs Data

  • 2903999090
  • China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,6-Difluorobenzyl bromide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003GL7-1g
2-(Bromomethyl)-1,3-difluorobenzene
85118-00-9 97%
1g
$8.00 2024-04-21
A2B Chem LLC
AB60667-1g
2,6-Difluorobenzyl bromide
85118-00-9 97%
1g
$7.00 2024-04-19
Ambeed
A386878-1g
2-(Bromomethyl)-1,3-difluorobenzene
85118-00-9 97%
1g
$9.0 2024-07-24
Apollo Scientific
PC2743-25g
2,6-Difluorobenzyl bromide
85118-00-9 98%
25g
£29.00 2023-09-02
Chemenu
CM328903-25g
2-(bromomethyl)-1,3-difluorobenzene
85118-00-9 95%+
25g
$74
Enamine
EN300-157269-0.05g
2-(bromomethyl)-1,3-difluorobenzene
85118-00-9 95%
0.05g
$19.0 2023-06-08
eNovation Chemicals LLC
D405166-50g
2,6-Difluorobenzyl bromide
85118-00-9 97%
50g
$200 2022-10-13
Fluorochem
001962-1g
2,6-Difluorobenzyl bromide
85118-00-9 97%
1g
£10.00 2022-03-01
Oakwood
001962-1g
2,6-Difluorobenzyl bromide
85118-00-9 97%
1g
$10.00 2024-07-19
TRC
D451003-2.5g
2,6-Difluorobenzyl bromide
85118-00-9
2.5g
$64.00 2023-05-18

2,6-Difluorobenzyl bromide Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  1 h, rt
1.2 Reagents: Water
1.3 Reagents: N-Bromosuccinimide ,  Triphenylphosphine Solvents: Tetrahydrofuran ;  45 min, 0 °C → rt
1.4 Reagents: Sodium thiosulfate
Reference
Base-promoted tandem synthesis of 2-azaaryl indoline
Chen, Shuguang; Tan, Jiahong; Wu, Hao; Zhao, Quansheng; Shang, Yongjia, Organic & Biomolecular Chemistry, 2023, 21(46), 9133-9137

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 12 h, 0 °C
1.2 Reagents: Sodium bicarbonate
Reference
Mechanochemical Approach towards Multi-Functionalized 1,2,3-Triazoles and Anti-Seizure Drug Rufinamide Analogs Using Copper Beads
Bhattacherjee, Dhananjay; Kovalev, Igor S. ; Kopchuk, Dmitry S.; Rahman, Matiur; Santra, Sougata; et al, Molecules, 2022, 27(22),

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Sodium azide ;  60 min
Reference
A sequential multistep process for the fully mechanochemical, one-pot synthesis of the antiepileptic drug rufinamide
Gomez-Carpintero, Jorge; Cabrero, Clara; Sanchez, Juan Domingo; Gonzalez, Juan Francisco; Menendez, Jose Carlos, Green Chemistry Letters and Reviews, 2022, 15(3), 639-646

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ;  0 °C; 12 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C
Reference
Cu salts-free mechanochemical approach towards multi-functionalized 1,2,3-triazoles and anti-seizure drug Rufinamide analogs
Bhattacherjee, D.; Kovalev, I. S.; Kopchuk, D. S.; Rahman, M.; Santra, S.; et al, ChemRxiv, 2022, 1, 1-12

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Ethyl acetate ;  3 h, reflux
Reference
Synthesis of rufinamide
Ju, Wenjian; Chen, Guohua; Hu, Yang; Zhang, Mingliang, Zhongguo Yiyao Gongye Zazhi, 2010, 41(4), 247-248

2,6-Difluorobenzyl bromide Raw materials

2,6-Difluorobenzyl bromide Preparation Products

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